Cas no 1805506-08-4 (Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805506-08-4
• MF: C₁₂H₉F₅N₂O₂
• MW: 308.204080343246
• CID: 4880536
• Update Time: 2025-11-01

Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H9F5N2O2/c1-2-21-9(20)3-6-8(4-18)19-5-7(11(13)14)10(6)12(15,16)17/h5,11H,2-3H2,1H3
• InChI Key： UWLZCQMUJZZYBT-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=CN=C(C#N)C=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 2.6
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805506-08-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate, identified by its CAS number 1805506-08-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex therapeutic pathways. Its unique structural features, including the presence of multiple fluorinated substituents and a cyano group, make it an attractive building block for drug discovery initiatives.

The< strong>pyridine-3-acetate moiety in this compound contributes to its versatility, allowing for further functionalization through various chemical transformations. These transformations are essential for tailoring the pharmacological properties of the resulting drug candidates. The< strong>difluoromethyl and< strong>trifluoromethyl groups are particularly noteworthy, as they are known to enhance metabolic stability and binding affinity to biological targets. This makes Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate a valuable asset in the development of next-generation therapeutics.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design. Studies have demonstrated that these compounds can exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. The< strong>cyano group in Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate also plays a pivotal role in modulating the electronic properties of the molecule, which can influence its interactions with biological receptors.

Incorporating Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate into synthetic routes has been shown to streamline the production of complex pharmaceuticals. Its modular structure allows for easy integration into multi-step syntheses, reducing the overall time and cost associated with drug development. This efficiency is particularly critical in today's fast-paced pharmaceutical landscape, where rapid innovation is essential to address emerging health challenges.

The< strong>difluoromethyl and< strong>trifluoromethyl substituents are not merely passive structural elements; they actively contribute to the compound's overall activity. These groups can improve lipophilicity, which is often a key factor in drug absorption and distribution within the body. Additionally, their electron-withdrawing nature can enhance the potency of adjacent pharmacophoric sites, leading to more effective therapeutic outcomes.

The< strong>pyridine-3-acetate scaffold is also well-suited for further derivatization, enabling chemists to explore a wide range of analogs with tailored properties. This flexibility is crucial for optimizing drug candidates during preclinical and clinical development. Researchers have leveraged Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate to develop novel compounds targeting various diseases, including oncology, inflammation, and infectious disorders.

The growing interest in fluorinated heterocycles has been further fueled by computational studies that predict favorable interactions between these compounds and biological targets. These studies often rely on Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate as a reference point due to its well-documented pharmacological characteristics. Such research underscores the compound's significance as a cornerstone in modern drug design.

In conclusion, Ethyl 2-cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805506-08-4) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural attributes enable the development of highly effective drug candidates with improved pharmacokinetic properties. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.